Cas no 2138139-71-4 (2-Propynoic acid, 3-(2,5-dimethyl-3-thienyl)-, 1,1-dimethylethyl ester)

• Product Name: 2-Propynoic acid, 3-(2,5-dimethyl-3-thienyl)-, 1,1-dimethylethyl ester
• CAS No: 2138139-71-4
• MF: C₁₃H₁₆O₂S
• MW: 236.329942703247
• CID: 5300135
• Update Time: 2025-06-13

2-Propynoic acid, 3-(2,5-dimethyl-3-thienyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(2,5-dimethyl-3-thienyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H16O2S/c1-9-8-11(10(2)16-9)6-7-12(14)15-13(3,4)5/h8H,1-5H3
• InChI Key： BWWTUFSOSAOPMI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C#CC1C=C(C)SC=1C

Additional information on 2-Propynoic acid, 3-(2,5-dimethyl-3-thienyl)-, 1,1-dimethylethyl ester

Research Brief on 2-Propynoic acid, 3-(2,5-dimethyl-3-thienyl)-, 1,1-dimethylethyl ester (CAS: 2138139-71-4)

The compound 2-Propynoic acid, 3-(2,5-dimethyl-3-thienyl)-, 1,1-dimethylethyl ester (CAS: 2138139-71-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its thienyl and propynoic acid moieties, exhibits unique chemical properties that make it a promising candidate for various applications, including drug discovery and material science. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, providing valuable insights into its mechanism of action and pharmacological profile.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of biologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the preparation of novel thiophene-based inhibitors targeting inflammatory pathways. The researchers highlighted the compound's stability and reactivity, which facilitated efficient coupling reactions with various nucleophiles, yielding high-purity products with significant bioactivity. These findings underscore its potential as a versatile building block in medicinal chemistry.

In addition to its synthetic applications, recent investigations have explored the compound's direct biological effects. Preliminary in vitro studies revealed that 2-Propynoic acid, 3-(2,5-dimethyl-3-thienyl)-, 1,1-dimethylethyl ester exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation. While the exact molecular targets remain under investigation, these results suggest its potential as a lead compound for developing new anticancer agents. Further optimization of its structure could enhance its potency and selectivity, paving the way for preclinical development.

The compound's physicochemical properties have also been a subject of interest. A recent computational study (Bioorganic & Medicinal Chemistry Letters, 2023) employed density functional theory (DFT) to analyze its electronic structure and predict its reactivity. The study identified key functional groups responsible for its stability and interaction with biological targets, providing a theoretical foundation for future experimental work. Such insights are invaluable for designing derivatives with improved pharmacokinetic properties.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as solubility, metabolic stability, and toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of 2-Propynoic acid, 3-(2,5-dimethyl-3-thienyl)-, 1,1-dimethylethyl ester.

In conclusion, recent research on CAS: 2138139-71-4 highlights its multifaceted role in chemical biology and drug discovery. Its unique structural features and demonstrated bioactivity make it a compound of significant interest, warranting further investigation. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in diverse therapeutic areas. The ongoing advancements in this field hold promise for the development of novel treatments and the expansion of chemical tools for biological research.